Cas no 1111108-20-3 (5-(2,6-difluorophenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-20-3
• MF: C₁₀H₆F₂N₂O
• MW: 208.164248943329
• MDL: MFCD11876826
• CID: 2606670
• PubChem ID: 53222284
• Update Time: 2025-06-15

5-(2,6-difluorophenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one
• 5-(2,6-Difluorophenyl)pyrimidin-2-ol
• MFCD11876826
• DTXSID00686808
• 5-(2,6-DIFLUOROPHENYL)-2-HYDROXYPYRIMIDINE
• 5-(2,6-Difluorophenyl)-2-hydroxypyrimidine, 95%
• 1111108-20-3
• 5-(2,6-Difluorophenyl)pyrimidin-2(1H)-one

• MDL： MFCD11876826
• Inchi： 1S/C10H6F2N2O/c11-7-2-1-3-8(12)9(7)6-4-13-10(15)14-5-6/h1-5H,(H,13,14,15)
• InChI Key： LBCXHVGUNKYMRS-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=NC(NC=1)=O)F

Computed Properties

• Exact Mass: 208.04481914Da
• Monoisotopic Mass: 208.04481914Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one

5-(2,6-Difluorophenyl)-1H-pyrimidin-2-one (CAS No. 1111108-20-3): A Comprehensive Overview of Its Properties and Applications

5-(2,6-Difluorophenyl)-1H-pyrimidin-2-one (CAS No. 1111108-20-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This heterocyclic compound, characterized by its pyrimidin-2-one core and 2,6-difluorophenyl substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and agrochemical development.

The molecular structure of 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one features a pyrimidine ring system, which is a common motif in many biologically active compounds. The presence of fluorine atoms at the 2,6-positions of the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemistry. Recent studies have explored its role as a building block for kinase inhibitors and other therapeutic agents targeting various diseases.

In the context of current research trends, 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one aligns with the growing demand for fluorinated pharmaceuticals. Fluorine incorporation is a key strategy in modern drug design, as it can improve bioavailability and target binding affinity. This compound's CAS No. 1111108-20-3 is frequently searched in chemical databases by researchers investigating structure-activity relationships or small molecule therapeutics.

The synthetic routes to 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one typically involve condensation reactions between appropriately substituted precursors. Optimization of these synthetic methods is an active area of investigation, with particular focus on improving yields and reducing environmental impact through green chemistry approaches. The compound's purity and characterization are critical for its applications, and advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for quality control.

Beyond pharmaceutical applications, 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one has shown promise in materials science. Its aromatic system and hydrogen bonding capabilities make it a potential candidate for developing organic electronic materials or supramolecular assemblies. Researchers are exploring its use in creating novel functional materials with tailored properties for specific technological applications.

The safety profile and handling requirements for 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one are important considerations for laboratory personnel. While not classified as hazardous under standard conditions, proper laboratory safety protocols should always be followed when working with this or any chemical compound. Material Safety Data Sheets (MSDS) provide essential information about storage conditions and personal protective equipment recommendations.

In the commercial sphere, CAS No. 1111108-20-3 is available from several specialty chemical suppliers, with varying purity grades to meet different research needs. The pricing and availability of this compound fluctuate based on market demand and production capacity. Researchers often search for bulk suppliers or custom synthesis options when planning large-scale projects involving this intermediate.

The future research directions for 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one are likely to focus on expanding its utility in drug discovery programs and exploring novel derivatives with enhanced properties. Computational chemistry approaches, including molecular docking and QSAR studies, are being employed to predict and optimize the biological activity of compounds derived from this scaffold.

For researchers interested in working with 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one, it's important to consult recent patent literature and scientific publications to stay informed about the latest developments. The compound's intellectual property status may vary by jurisdiction, and thorough due diligence is recommended before initiating commercial applications.

In summary, 5-(2,6-difluorophenyl)-1H-pyrimidin-2-one (CAS No. 1111108-20-3) represents an important chemical entity with diverse potential applications. Its unique structural features and modifiable properties continue to make it a subject of interest across multiple scientific disciplines, from medicinal chemistry to materials engineering.